Cas no 6506-37-2 (Nimorazole)

Nimorazole is a nitroimidazole derivative with demonstrated radiosensitizing properties, primarily used in hypoxic tumor cells to enhance the efficacy of radiotherapy. Its mechanism involves selective reduction under hypoxic conditions, generating cytotoxic radicals that potentiate radiation-induced DNA damage. Nimorazole's preferential activity in oxygen-deficient environments makes it particularly valuable in targeting radioresistant hypoxic regions within solid tumors. The compound exhibits favorable pharmacokinetics, with good tissue penetration and a manageable toxicity profile compared to other radiosensitizers. Clinical studies have supported its role in improving locoregional control in head and neck cancers when combined with radiotherapy. Its stability and well-characterized biochemical interactions further support its utility in experimental and therapeutic oncology applications.
Nimorazole structure
Nimorazole structure
Product Name:Nimorazole
CAS No:6506-37-2
MF:C9H14N4O3
MW:226.232461452484
MDL:MFCD00866796
CID:46826
PubChem ID:23009
Update Time:2025-06-29

Nimorazole Chemical and Physical Properties

Names and Identifiers

    • 1-( -Morpholinoethyl)-5-nitroimidazole
    • 4-[2-(5-Nitroimidazol-1-yl)ethyl]morpholine
    • Nimorazole
    • 4-(2-(5-nitro-1H-imidazol-1-yl)ethyl)morpholine
    • 4-[2-(5-nitro-1H-imidazol-1-yl)ethyl]Morpholine
    • Acterol
    • Acterol forte
    • Esclama
    • Naxofem
    • Naxogin
    • Nimorazol
    • Nimorazolo
    • Nitrimidazine
    • Nulogyl
    • K 1900
    • K-1900
    • NSC 107524
    • NSC-107524
    • K1900
    • NSC107524
    • Sirledi
    • Nimorazolum
    • N-2-Morpholinoethyl-5-nitroimidazole
    • Nimorazolo [DCIT]
    • 1-(2-N-Morpholinylethyl)-5-nitroimidazole
    • Nimorazolum [INN-Latin]
    • Nimorazol [INN-Spanish]
    • Morpholine, 4-[2-(5-nitro-1H-imidazol-1-yl)ethyl]-
    • 1-(N-p-Ethylmorpholine)-5-nitroimidazole
    • NIMORAZOLE [MART.]
    • A834961
    • NS00006047
    • NIMORAZOLE [WHO-DD]
    • 1-(.beta.-Morpholinoethyl)-5-nitroimidazole
    • CHEBI:134929
    • AS-31120
    • Morpholine, 4-(2-(5-nitro-1H-imidazol-1-yl)ethyl)-
    • NIMORAZOLE [INN]
    • BCP11055
    • Nimorazole (INN)
    • AKOS022174968
    • Naxogin (TN)
    • DTXCID2031584
    • Morpholine, 4-[2-(5-nitroimidazol-1-yl)ethyl]-
    • 469ULX0H4G
    • FT-0710009
    • BRN 0533758
    • s6411
    • 1-(beta-Morpholinoethyl)-5-nitroimidazole
    • MLS002703984
    • 4-[2-(5-Nitro-1H-imidazol-1-yl)ethyl]morpholine #
    • 4-(2-(5-Nitroimidazol-1-yl)ethyl)morpholine
    • EINECS 229-394-4
    • D07352
    • MFCD00866796
    • CAS-6506-37-2
    • NIMORAZOLE [MI]
    • Q7037737
    • Tox21_113897
    • AC-35227
    • DTXSID1057795
    • WLN: T6N DOTJ A2- AT5N CNJ ENW
    • Nimorazole [INN:BAN]
    • HY-16349
    • Morpholine, 4-(2-(5-nitroimidazol-1-yl)ethyl)-
    • 4-(2-(5-Nitroimidazol-1-yl)ethyl)-morpholine
    • MDJFHRLTPRPZLY-UHFFFAOYSA-N
    • UNII-469ULX0H4G
    • 6506-37-2
    • SCHEMBL21836
    • AM807557
    • SMR001570693
    • NCGC00261977-01
    • DB12172
    • CHEMBL435966
    • Nimorazolum (INN-Latin)
    • DA-21636
    • BRD-K79145628-001-05-5
    • NIMORAZOLE (MART.)
    • P01AB06
    • Nimorazole?
    • Nimorazol (INN-Spanish)
    • Morpholine, 4-(2-(5-nitro-1H-imidazol-1-yl)ethyl)-(9CI)
    • Naxogin 500
    • MDL： MFCD00866796
    • Inchi： 1S/C9H14N4O3/c14-13(15)9-7-10-8-12(9)2-1-11-3-5-16-6-4-11/h7-8H,1-6H2
    • InChI Key： MDJFHRLTPRPZLY-UHFFFAOYSA-N
    • SMILES： O1CCN(CC1)CCN1C=NC=C1[N+](=O)[O-]

Computed Properties

  • Exact Mass: 226.10700
  • Monoisotopic Mass: 226.10659032g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 239
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: -0.4
  • Topological Polar Surface Area: 76.1

Experimental Properties

  • Density: 1.2673 (rough estimate)
  • Melting Point: 110-111°
  • Boiling Point: 367.84°C (rough estimate)
  • Flash Point: 221.7±25.9 °C
  • Refractive Index: 1.6300 (estimate)
  • PSA: 76.11000
  • LogP: 0.58460

Nimorazole Security Information

  • Signal Word：Warning
  • Hazard Statement： H302-H315-H319-H332-H335
  • Warning Statement： P280-P305+P351+P338-P310
  • Hazardous Material transportation number：NONH for all modes of transport
  • Safety Instruction： H303+H313+H333
  • Toxicity：LD50 orally in mice: 1530 mg/kg (Cavalleri)
  • Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Nimorazole Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Nimorazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-YJ839-100mg
Nimorazole
 6506-37-2 98+%
100mg
 1471CNY 2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-YJ839-50mg
Nimorazole
 6506-37-2 98+%
50mg
 535.0CNY 2021-07-15
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-YJ839-10mg
Nimorazole
 6506-37-2 98+%
10mg
 607CNY 2021-05-07
MedChemExpress
HY-16349-10mM*1mLinDMSO
Nimorazole
 6506-37-2 98.36%
10mM*1mLinDMSO
 ￥528 2022-03-28
MedChemExpress
HY-16349-10mg
Nimorazole
 6506-37-2 99.33%
10mg
 ￥327 2025-04-16
MedChemExpress
HY-16349-50mg
Nimorazole
 6506-37-2 99.33%
50mg
 ￥778 2025-04-16
MedChemExpress
HY-16349-100mg
Nimorazole
 6506-37-2 99.33%
100mg
 ￥1090 2025-04-16
MedChemExpress
HY-16349-200mg
Nimorazole
 6506-37-2 99.74%
200mg
 ￥1600 2024-04-18
MedChemExpress
HY-16349-500mg
Nimorazole
 6506-37-2 99.33%
500mg
 ￥2595 2025-04-16
S e l l e c k ZHONG GUO
S6411-25mg
Nimorazole
 6506-37-2 99.95%
25mg
 ¥794.7 2023-09-15

Nimorazole Related Literature

Related Categories

6506-37-2 (Nimorazole) Related Products

Recommended suppliers
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd